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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 carboxylic acid

Cat. No.: B611061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral properties of Sulfo-
Cyanineb.5 carboxylic acid, a far-red emitting fluorophore critical for a range of applications in
biological and biomedical research. Its high water solubility, photostability, and strong
fluorescence make it an invaluable tool for labeling proteins, nucleic acids, and other
biomolecules. This document outlines its core spectral characteristics, detailed experimental
protocols for their determination, and a logical workflow for its characterization.

Core Spectral Properties

Sulfo-Cyanine5.5 carboxylic acid is characterized by its absorption and emission in the far-
red region of the electromagnetic spectrum.[1] Due to the presence of four sulfo-groups, the
dye is highly hydrophilic and carries a negative charge at neutral pH.[2][3][4][5][6][7] A key
feature of this cyanine dye is the low pH dependence of its fluorescence and a notably high
extinction coefficient.[2][3][4][5][6][7]

The quantitative spectral properties of Sulfo-Cyanine5.5 carboxylic acid are summarized in
the table below. The values represent a consolidation of data from various suppliers and
literature sources. Minor variations are expected depending on the solvent and measurement
conditions.
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Spectral Property Value

Excitation Maximum (Aex) 673 - 675 nm[7][8][9][10]

Emission Maximum (Aem) 691 - 707 nm[7][8][9][10][11]

Molar Extinction Coefficient (g) 195,000 - 235,000 M-1cm-1[7][8][10][11]
Fluorescence Quantum Yield (Pf) ~0.21[12]

Stokes Shift ~18 - 34 nm

Experimental Protocols for Spectral
Characterization

Accurate determination of the spectral properties of Sulfo-Cyanine5.5 carboxylic acid is
crucial for its effective implementation in experimental assays. The following protocols outline
the methodologies for measuring its absorption and emission spectra, molar extinction
coefficient, and fluorescence quantum yield.

Measurement of Absorption and Emission Spectra

This protocol describes the standard procedure for acquiring the absorbance and fluorescence
emission spectra of Sulfo-Cyanine5.5 carboxylic acid.

Materials:

o Sulfo-Cyanine5.5 carboxylic acid

High-purity solvent (e.g., phosphate-buffered saline (PBS), water, dimethyl sulfoxide
(DMSO0))

UV-Vis spectrophotometer

Spectrofluorometer

Quartz cuvettes (1 cm path length)

Procedure:
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e Sample Preparation:

o Prepare a stock solution of Sulfo-Cyanine5.5 carboxylic acid in the chosen solvent.

o From the stock solution, prepare a dilute solution with an absorbance value between 0.05
and 0.1 at the absorption maximum to avoid inner filter effects.

o Absorption Spectrum Measurement:

o

Turn on the spectrophotometer and allow the lamp to warm up.

o Set the spectrophotometer to scan a wavelength range that includes the expected
absorption maximum (e.g., 500 nm to 800 nm).

o Use a cuvette filled with the solvent as a blank to zero the instrument.

o Replace the blank with the cuvette containing the Sulfo-Cyanine5.5 carboxylic acid
solution.

o Acquire the absorption spectrum. The peak of this spectrum corresponds to the absorption
maximum (Aabs).

e Emission Spectrum Measurement:

[¢]

Turn on the spectrofluorometer and allow the lamp to warm up.
o Set the excitation wavelength to the determined absorption maximum (Aabs).

o Set the emission scan range to start at a wavelength slightly longer than the excitation
wavelength and extend to cover the entire emission profile (e.g., 680 nm to 850 nm).

o Use a cuvette with the solvent to measure and subtract the background signal.

o Measure the fluorescence emission spectrum of the Sulfo-Cyanine5.5 carboxylic acid
solution. The peak of this spectrum is the emission maximum (Aem).

Determination of Molar Extinction Coefficient
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The molar extinction coefficient (€) is a measure of how strongly a substance absorbs light at a
particular wavelength. It is determined using the Beer-Lambert law.

Procedure:

Prepare a dilution series of Sulfo-Cyanine5.5 carboxylic acid of known concentrations in
the chosen solvent.

e Measure the absorbance of each solution at the absorption maximum (Aabs) using a
spectrophotometer.

» Plot the absorbance values against the corresponding molar concentrations.

o Perform a linear regression on the data points. The slope of the resulting line is the molar
extinction coefficient (g) in M-1cm-1.

Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (®f) is the ratio of photons emitted to photons absorbed. The
relative method, using a standard with a known quantum yield, is commonly employed.

Materials:

Sulfo-Cyanine5.5 carboxylic acid solution

A reference standard with a known quantum vyield in the same spectral region (e.g., Cresyl
Violet)

UV-Vis spectrophotometer

Spectrofluorometer
Procedure:

o Prepare solutions of both the Sulfo-Cyanine5.5 carboxylic acid and the reference standard
with absorbance values below 0.1 at the excitation wavelength to minimize re-absorption
effects.
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Measure the absorbance of both solutions at the chosen excitation wavelength.

Measure the fluorescence emission spectra of both the sample and the standard, ensuring

identical experimental conditions (e.g., excitation wavelength, slit widths).

Integrate the area under the emission curves for both the sample and the standard.

Calculate the quantum yield of the Sulfo-Cyanine5.5 carboxylic acid using the following

equation:
OX = PST * (IX/IST) * (AST / AX) * (nX2 / nST2)
Where:

o @ is the quantum yield

o

| is the integrated fluorescence intensity

[¢]

A is the absorbance at the excitation wavelength

[¢]

n is the refractive index of the solvent

[e]

The subscripts X and ST refer to the unknown sample and the standard, respectively.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the complete spectral characterization
of Sulfo-Cyanineb5.5 carboxylic acid.
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Workflow for Spectral Characterization of Sulfo-Cyanine5.5 Carboxylic Acid

Sample Preparation

Prepare Stock Solution

A\

Prepare Dilute Solutions

Absorption Spectrosc

Measure Absorption Spectrum

Determine Aex
Fluorescence Spectrascopy
[Measure Emission Spectrum] G/Ieasure Fluorescence of Sample & StandarcD
Data Analysis & Calculatign

Determme Aabs_| max Calculate Molar Extinction Coefficient (SD [Determme Aem_max [Calculate Quantum Yield (®f)

\X Spectral Properfies

Click to download full resolution via product page

Caption: Workflow for the spectral characterization of a fluorescent dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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